![molecular formula C13H19N B3283227 (2-Phenylcyclohexyl)methanamine CAS No. 763910-39-0](/img/structure/B3283227.png)
(2-Phenylcyclohexyl)methanamine
Overview
Description
“(2-Phenylcyclohexyl)methanamine” is a chemical compound with the CAS number 763910-39-0 . It is available for purchase from various chemical suppliers.
Molecular Structure Analysis
The molecular structure of “(2-Phenylcyclohexyl)methanamine” consists of a phenyl group attached to a cyclohexyl group, which is further attached to a methanamine group . The exact structure can be determined using techniques such as NMR or X-ray crystallography.Physical And Chemical Properties Analysis
“(2-Phenylcyclohexyl)methanamine” is a liquid at room temperature . Other physical and chemical properties such as melting point, boiling point, density, molecular formula, and molecular weight can be found in chemical databases .Scientific Research Applications
- Recent research has explored derivatives of (2-Phenylcyclohexyl)methanamine as potential anticancer agents. For instance, compound 17e demonstrated good antitumor efficacy in a melanoma xenograft model . Further investigation into its mechanism of action and potential clinical applications is warranted.
- Methyl-PCM has been evaluated for its analgesic effects. In a tail immersion test (a model of acute thermal pain), Methyl-PCM showed greater analgesic activity compared to other compounds like PCP and PCM . Understanding its mode of action could lead to novel pain management strategies.
- Methylamine, a possible precursor to glycine, is relevant in prebiotic chemistry. It contributes to the formation of amino acids, including N-methyl amino acids detected in meteorites and laboratory simulations . Investigating its role in early Earth conditions is crucial for understanding the origins of life.
- Cellular thermal shift assays revealed that a derivative of (2-Phenylcyclohexyl)methanamine effectively targets CARM1 (coactivator-associated arginine methyltransferase 1) within cells. CARM1 plays a role in gene regulation and cancer progression. This inhibition could have therapeutic implications .
Antitumor Activity
Analgesic Properties
Precursor to Amino Acids
CARM1 Inhibition
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds such as methenamine and phencyclidine primarily target the nmda receptor , which is a major excitatory receptor in the brain .
Mode of Action
Formaldehyde is considered to be highly bactericidal .
Biochemical Pathways
Given its potential similarity to methenamine, it might be involved in the urinary tract infection pathways .
Result of Action
Based on the mode of action of methenamine, it can be inferred that the compound might have bactericidal effects in an acidic environment .
Action Environment
The efficacy of methenamine, a related compound, is known to be influenced by the ph of the environment .
properties
IUPAC Name |
(2-phenylcyclohexyl)methanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N/c14-10-12-8-4-5-9-13(12)11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10,14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTGOIKRSPMISTP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)CN)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
189.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-Phenylcyclohexyl)methanamine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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